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Velnacrine Maleate: Technical Profile

The table below summarizes the core pharmacological and chemical data for Velnacrine Maleate.

Profile Aspect Technical Details

IUPAC Name 9-Amino-1,2,3,4-tetrahydroacridin-1-ol (2Z)-but-2-enedioate (1:1) [1]

Molecular Formula C₁₇H₁₈N₂O₅ [1] [2]

Molecular Weight 330.34 g/mol [2]

CAS Number 118909-22-1 (maleate salt); 124027-47-0 (free base) [3] [1] [2]

Synonyms Hydroxytacrine Maleate; HP 029 Maleate; 1-Hydroxytacrine [3] [2]

Mechanism of
Action

Reversible inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase
(BChE) [3]

Primary Effect Increases synaptic acetylcholine levels by inhibiting its hydrolysis [3]

Therapeutic
Indication

Investigated for Symptomatic treatment of Alzheimer's disease (SDAT) [2]

Solubility (DMSO) 20 mg/mL (60.54 mM) [2]
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Experimental & Clinical Data

The table below outlines key findings from experimental and clinical studies on Velnacrine.

Study Area Methodology / Model Key Findings & Outcomes

In Vitro
Enzymology

Inhibition of AChE from human
red blood cells and BChE from

horse serum, measured by
modified radiometric assay [3].

Confirmed potent inhibition of both
acetylcholinesterase and

butyrylcholinesterase enzymes [3].

In Vivo Memory
Models

Rodent models of memory
enhancement [2].

Demonstrated activity in enhancing memory,
forming the basis for its investigation in

Alzheimer's dementia [2].

Human
Pharmacology

Multiple-dose pharmacokinetic

study in healthy elderly subjects
[3] [4].

Established an acceptable safety and

tolerability profile in the target demographic
[4].

Clinical Efficacy
(Phase III)

Double-blind, placebo-controlled
study in Alzheimer's disease

patients [3] [4].

Showed statistically significant benefits over
placebo on cognitive scales [4].

Erythrocyte
Signaling

Western blot analysis of band 3

protein phosphorylation in human
erythrocytes; measurement of NO

and metabolites [5].

Modulated nitric oxide (NO) mobilization and

metabolic fluxes in red blood cells, a effect
dependent on non-neuronal acetylcholine and

band 3 phosphorylation state [5].

Mechanism of Action and Experimental Workflow

The following diagram illustrates the core cholinergic mechanism of action of Velnacrine and the workflow

for a specialized erythrocyte signaling experiment.
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Velnacrine's Cholinergic Mechanism & Erythrocyte Signaling Workflow

Primary Cholinergic Mechanism Experimental Protocol: Erythrocyte Signaling
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Velnacrine inhibits AChE to increase acetylcholine, and a specialized protocol for studying its effects on

erythrocyte signaling. [3] [5]

Development Status and Conclusion

Clinical Development and Status: Velnacrine was investigated as a potential symptomatic treatment for

Alzheimer's disease. While Phase III clinical trials demonstrated statistically significant benefits over a

placebo [4], the overall data were not considered sufficient to prove efficacy. Furthermore, concerns
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regarding toxicity, including hepatotoxicity observed with its prodrug tacrine, were noted [3]. Ultimately, the

U.S. Food and Drug Administration (FDA) voted against recommending the approval of velnacrine [3]. A

2004 Cochrane review concluded that the available evidence did not demonstrate efficacy and indicated

significant side effects [3]. No newer clinical data or development programs were identified in the search

results.

Conclusion: Velnacrine Maleate is a historically significant cholinesterase inhibitor whose clinical

development for Alzheimer's disease was halted decades ago due to insufficient efficacy and toxicity

concerns. The information presented here serves as a technical reference for researchers studying the history

of Alzheimer's therapeutics or the pharmacology of cholinesterase inhibition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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